Cas no 901273-51-6 (Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]-)

• Product Name: Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]-
• CAS No: 901273-51-6
• MF: C₁₀H₁₁BrCl₂N₂O₂S
• MW: 374.081538438797
• CID: 5232890
• Update Time: 2026-03-08

Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- Chemical and Physical Properties

Names and Identifiers

• Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]-

• Inchi： 1S/C10H11BrCl2N2O2S/c11-7-5-8(12)10(9(13)6-7)18(16,17)15-3-1-14-2-4-15/h5-6,14H,1-4H2
• InChI Key： YEOHRRUXVXSYRN-UHFFFAOYSA-N
• SMILES： N1(S(C2=C(Cl)C=C(Br)C=C2Cl)(=O)=O)CCNCC1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonamides

Additional information on Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]-

Research Briefing on Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- (CAS: 901273-51-6)

Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- (CAS: 901273-51-6) is a sulfonamide derivative with potential applications in medicinal chemistry and drug discovery. Recent studies have explored its structural properties, biological activities, and therapeutic potential, particularly in the context of enzyme inhibition and antimicrobial effects. This briefing synthesizes the latest findings on this compound, highlighting its chemical characteristics, mechanisms of action, and possible applications in pharmaceutical development.

Recent research has focused on the synthesis and optimization of Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- to enhance its bioactivity and pharmacokinetic properties. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that this compound exhibits potent inhibitory effects against carbonic anhydrase isoforms, suggesting its potential as a therapeutic agent for conditions such as glaucoma and epilepsy. The study employed X-ray crystallography to elucidate the binding interactions between the compound and the enzyme active site, providing valuable insights for further structural modifications.

In addition to its enzyme inhibitory properties, Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- has shown promising antimicrobial activity. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported its efficacy against drug-resistant bacterial strains, including methicillin-resistant Staphylococcus aureus (MRSA). The compound's mechanism of action involves disruption of bacterial cell wall synthesis, as confirmed through molecular docking studies and in vitro assays. These findings underscore its potential as a lead compound for developing novel antibiotics.

Further investigations into the pharmacokinetic profile of Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- have revealed challenges related to its solubility and metabolic stability. A recent preprint on bioRxiv discussed the use of prodrug strategies and nanoformulations to improve its bioavailability. These advancements could pave the way for preclinical trials, addressing current limitations and enhancing its therapeutic applicability.

In conclusion, Piperazine, 1-[(4-bromo-2,6-dichlorophenyl)sulfonyl]- (CAS: 901273-51-6) represents a versatile scaffold with significant potential in drug discovery. Ongoing research aims to optimize its properties and expand its applications, particularly in targeting infectious diseases and enzyme-related disorders. Future studies should focus on in vivo efficacy and safety evaluations to translate these findings into clinical benefits.